Cas no 90870-35-2 ( )
structure
Product Name:
CAS No:90870-35-2
MF:C10H12N2O4S
MW:256.278281211853
CID:995177
PubChem ID:352781
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 90870-35-2
- NSC-527945
- DTXSID90326428
- NSC527945
-
-
- Inchi: 1S/C10H12N2O4S/c1-3-7(2)17-10-5-4-8(11(13)14)6-9(10)12(15)16/h4-7H,3H2,1-2H3
- InChI Key: AUMWQCDIBGYWIC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C(C)CC
Computed Properties
- Exact Mass: 256.052
- Monoisotopic Mass: 256.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 369.6°C at 760 mmHg
- Flash Point: 177.3°C
- Refractive Index: 1.588
Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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